

Application Note: Angiogenesis Inhibition using COX-2 Inhibitor II (SC-791)

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *COX-2 Inhibitor II*

CAS No.: 181696-33-3

Cat. No.: B1254203

[Get Quote](#)

Abstract & Core Mechanism

This guide details the protocol for utilizing **COX-2 Inhibitor II** (Chemical Name: 4-[5-(difluoromethyl)-3-phenyl-4-isoxazolyl]benzenesulfonamide; also known as SC-791) to suppress angiogenesis in endothelial cell models. Unlike first-generation inhibitors (e.g., NS-398), **COX-2 Inhibitor II** is a hyper-potent, highly selective isoxazolyl-benzenesulfonamide with an IC₅₀ of 4 nM for COX-2, exhibiting >20,000-fold selectivity over COX-1.

Mechanistic Rationale

Angiogenesis is driven by the VEGF signaling axis, which is upregulated by Cyclooxygenase-2 (COX-2) derived Prostaglandin E2 (PGE2).^[1] PGE2 binds to EP receptors (specifically EP2/EP4) on endothelial cells, transactivating EGFR and stabilizing HIF-1


, which triggers VEGF transcription.

- The Intervention: **COX-2 Inhibitor II** blocks the conversion of Arachidonic Acid to PGH2/PGE2.

- The Outcome: Reduced VEGF secretion, inhibition of endothelial cell migration, and disruption of capillary tube formation.

Signaling Pathway Diagram

The following diagram illustrates the specific blockade point of **COX-2 Inhibitor II** within the angiogenic signaling cascade.



[Click to download full resolution via product page](#)

Figure 1: Mechanism of Action. SC-791 selectively blocks COX-2, preventing the PGE2-mediated upregulation of VEGF necessary for angiogenesis.

Chemical Properties & Handling

Identity: **COX-2 Inhibitor II** (SC-791) CAS No: 181696-33-3 Molecular Weight: 350.3 g/mol

Property	Specification	Critical Handling Note
Solubility	DMSO (25 mg/mL)	Insoluble in water. Do not pre-dilute in aqueous media before adding to cells.
Stock Prep	10 mM in DMSO	Dissolve 3.5 mg in 1 mL DMSO. Aliquot into dark vials (light sensitive).
Storage	-20°C (Desiccated)	Stable for >6 months. Avoid freeze-thaw cycles.
Potency	IC ₅₀ = 4 nM (COX-2)	Warning: This is ~1000x more potent than NS-398. Adjust dosing accordingly.

Experimental Protocols

Protocol A: HUVEC Tube Formation Assay

This assay measures the ability of **COX-2 Inhibitor II** to disrupt the formation of capillary-like structures on a basement membrane matrix (Matrigel).

1. Preparation (Day 0)

- Cells: Use HUVECs (Human Umbilical Vein Endothelial Cells) at passage 2-5.
- Starvation: Serum-starve cells in Endothelial Basal Medium (EBM) + 0.5% FBS for 6–12 hours prior to the assay to synchronize the cell cycle and sensitize them to VEGF.

2. Coating (Day 1)

- Thaw Growth Factor Reduced (GFR) Matrigel overnight at 4°C on ice.
- Using pre-chilled pipette tips, add 50 µL of Matrigel per well of a 96-well plate.
- Incubate at 37°C for 30 minutes to polymerize.

3. Treatment & Seeding

Prepare treatment media in EBM + 2% FBS. Due to the high potency of SC-791, a log-scale dose response is recommended.

Group	Composition	Purpose
Negative Control	EBM + 0.1% DMSO	Baseline tube formation (low)
Positive Control	VEGF (20 ng/mL) + 0.1% DMSO	Maximal tube formation
Experimental	VEGF (20 ng/mL) + SC-791 (1 nM)	Low dose inhibition
Experimental	VEGF (20 ng/mL) + SC-791 (10 nM)	Near IC50 inhibition
Experimental	VEGF (20 ng/mL) + SC-791 (100 nM)	Maximal selective inhibition
Experimental	VEGF (20 ng/mL) + SC-791 (1 µM)	Supra-maximal dose

- Cell Density: Resuspend HUVECs at
cells/mL.
- Seeding: Add 100 µL of cell suspension containing the specific treatment to the Matrigel-coated wells (
cells/well).
- Incubation: Incubate at 37°C, 5% CO2 for 6 to 18 hours. (Check at 6h as tubes can collapse if left too long).


4. Data Acquisition & Analysis

- Imaging: Capture 3 non-overlapping fields per well using a phase-contrast microscope (4x or 10x objective).
- Quantification: Use ImageJ (Angiogenesis Analyzer plugin) to quantify:
 - Total Tube Length
 - Number of Junctions (Branch points)
 - Number of Meshes (Closed loops)

Protocol B: Endothelial Migration (Scratch Wound Assay)

COX-2 inhibition significantly impairs endothelial cell motility.

Workflow Diagram



[Click to download full resolution via product page](#)

Figure 2: Scratch Assay Workflow. Critical step: Ensure monolayer is 100% confluent before scratching.

Methodology

- Seeding: Plate HUVECs in a 24-well plate. Grow to 100% confluence.
- Wounding: Scrape the monolayer in a straight line using a sterile P200 pipette tip.
- Washing: Gently wash twice with PBS to remove detached cells.
- Treatment: Add media containing 100 nM SC-791 (or vehicle) +/- VEGF (20 ng/mL).

- Note: Use a low serum concentration (e.g., 1% FBS) during migration to minimize proliferation effects confounding the migration data.
- Analysis: Measure the "Wound Closure %" =

Troubleshooting & Validation

Self-Validating the Protocol (Controls)

To ensure the observed effects are due to COX-2 inhibition and not toxicity:

- Viability Check: Run an MTT or CCK-8 assay in parallel with the same doses (1 nM - 1 μ M). SC-791 should not be cytotoxic at these concentrations. If cells die, the inhibition of angiogenesis is an artifact of toxicity.
- COX-1 Selectivity Control: If possible, include a specific COX-1 inhibitor (e.g., SC-560) as a negative control. Angiogenesis should be largely unaffected by COX-1 inhibition in this model.

Common Pitfalls

Issue	Probable Cause	Solution
No Tube Formation in Controls	Matrigel expired or not handled on ice.	Keep Matrigel <4°C until plating. Use "Growth Factor Reduced" Matrigel for clearer inhibitor effects.
Cell Clumping	Passages too high (>P6).	Use HUVECs < Passage 5.
Precipitation	Inhibitor added to aqueous media too fast.	Dilute stock in DMSO first, then add to media while vortexing. Final DMSO < 0.1%.
No Inhibition Observed	Dose too low for cell density.	SC-791 is potent (nM), but high cell density or high serum (FBS >5%) can mask effects. Reduce FBS to 0.5-2%.

References

- Discovery of SC-791 (**COX-2 Inhibitor II**): Penning, T. D., et al. (1997). Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (SC-58635, celecoxib). *Journal of Medicinal Chemistry*, 40(9), 1347–1365. (Note: Describes the class of isoxazolyl/pyrazole sulfonamides including SC-791).
- COX-2 and Angiogenesis Mechanism: Jones, M. K., et al. (1999). Inhibition of angiogenesis by nonsteroidal anti-inflammatory drugs: insight into mechanisms and implications for cancer growth and ulcer healing. *Nature Medicine*, 5(12), 1418–1423.
- SC-791 Specificity Data: Merck/Calbiochem Product Sheet for Cat. No. 236012.[2] "**COX-2 Inhibitor II**".[2][3][4][5]
- Protocol for HUVEC Tube Formation: Arnaoutova, I., & Kleinman, H. K. (2010). In vitro angiogenesis: endothelial cell tube formation on gelled basement membrane extract. *Nature Protocols*, 5(4), 628–635.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. COX-2 Inhibition Potentiates Anti-Angiogenic Cancer Therapy and Prevents Metastasis in Preclinical Models - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 2. Contenu non disponible [sigmaaldrich.com]
- 3. COX-2 Inhibitor II | C16H12F2N2O3S | CID 10291510 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. [scribd.com](https://www.scribd.com) [[scribd.com](https://www.scribd.com)]
- 5. [bocsci.com](https://www.bocsci.com) [[bocsci.com](https://www.bocsci.com)]
- To cite this document: BenchChem. [Application Note: Angiogenesis Inhibition using COX-2 Inhibitor II (SC-791)]. BenchChem, [2026]. [Online PDF]. Available at:

[\[https://www.benchchem.com/product/b1254203/docs#application-note-angiogenesis-inhibition-using-cox-2-inhibitor-ii-sc-791\]](https://www.benchchem.com/product/b1254203/docs#application-note-angiogenesis-inhibition-using-cox-2-inhibitor-ii-sc-791)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)